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Compound of Interest

Compound Name: Bis(2-hydroxyethyl) phthalate-d8

Cat. No.: B15598325 Get Quote

An In-depth Technical Guide to Bis(2-hydroxyethyl)
phthalate-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-hydroxyethyl) phthalate-
d8, a deuterated analog of Bis(2-hydroxyethyl) phthalate. Due to the limited availability of

specific data for the deuterated form, this guide leverages information from the non-deuterated

compound for experimental protocols and biological pathways, a common practice in isotopic

labeling studies.

Core Compound Information
Bis(2-hydroxyethyl) phthalate-d8 is a stable isotope-labeled form of Bis(2-hydroxyethyl)

phthalate, where eight hydrogen atoms have been replaced by deuterium. This labeling makes

it a valuable internal standard for mass spectrometry-based quantification of the parent

compound in various matrices.
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Property Value Source

Chemical Name
bis(2-hydroxyethyl-1,1,2,2-d4)

phthalate
-

Molecular Formula C₁₂H₆D₈O₆ -

Molecular Weight 262.29 g/mol

CAS Number 84-73-1 (unlabeled) [1][2][3]

Note: A specific CAS number for the d8 variant is not readily available in public databases; the

CAS number for the unlabeled compound is provided for reference.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of phthalates are crucial for accurate

and reproducible research. The following protocols are based on established methods for

Bis(2-hydroxyethyl) phthalate and are adaptable for its deuterated analog.

Synthesis of Bis(2-hydroxyethyl) phthalate
A common method for synthesizing Bis(2-hydroxyethyl) phthalate is through the esterification of

phthalic anhydride with ethylene glycol.[4]

Reaction: Phthalic Anhydride + 2 ⋅ Ethylene Glycol → Bis(2-hydroxyethyl) phthalate + H₂O

A proposed workflow for the synthesis is outlined below.
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Diagram 1: Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for Bis(2-hydroxyethyl) phthalate-d8.

Another synthesis route involves the depolymerization of polyethylene terephthalate (PET).[5]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are standard techniques for the analysis of phthalates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15598325?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598325?utm_src=pdf-body
https://patents.google.com/patent/CN110590551A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A reverse-phase HPLC method can be employed for the separation and quantification of Bis(2-

hydroxyethyl) phthalate.[1]

Data Presentation: HPLC Conditions

Parameter Condition

Column C18

Mobile Phase Acetonitrile and Water

Detector UV

For mass spectrometry applications, volatile buffers like formic acid should be used instead of

phosphoric acid.[1]

Diagram 2: HPLC Analytical Workflow
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Caption: General workflow for the analysis of Bis(2-hydroxyethyl) phthalate-d8 by HPLC.

GC-MS is a powerful technique for the identification and quantification of phthalates due to its

high resolution and sensitivity.[3][6]

Data Presentation: GC-MS Parameters

Parameter Condition

Carrier Gas Helium or Hydrogen

Column e.g., Rxi-5ms, Rtx-440

Detection Mass Spectrometry (Scan or SIM mode)

The use of hydrogen as a carrier gas is a viable alternative to helium.[6]

Biological Pathways and Toxicology
The metabolism and toxicology of Bis(2-hydroxyethyl) phthalate are not extensively studied.

However, based on related phthalates like Di(2-methoxyethyl) phthalate (DMEP) and Di(2-

ethylhexyl) phthalate (DEHP), a probable metabolic pathway can be inferred.

Metabolism
Phthalate esters are typically metabolized through hydrolysis to their corresponding

monoesters and alcohols.[2] For Bis(2-hydroxyethyl) phthalate, this would involve hydrolysis to

mono(2-hydroxyethyl) phthalate and ethylene glycol. The monoester can then undergo further

oxidation.
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Diagram 3: Putative Metabolic Pathway
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Caption: A putative metabolic pathway for Bis(2-hydroxyethyl) phthalate.

Toxicology
Phthalates are recognized as endocrine-disrupting chemicals.[7] Studies on related

compounds have shown various toxic effects. For instance, DMEP has been found to be

embryotoxic, fetotoxic, and teratogenic in rats. DEHP is classified as a substance that is

carcinogenic, mutagenic, or toxic to reproduction (CMR) and has been shown to induce cancer

in rodents through non-genotoxic mechanisms.[2] The toxicity of Bis(2-hydroxyethyl) phthalate

is not well-documented, but it is prudent to handle it with care, considering the toxicological

profiles of other phthalates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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